4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% (4-MOMNPA) is an organic compound of the nitrobenzoic acid family. It is a white crystalline solid that is widely used in scientific research. It is used in a variety of applications, including as a reagent in chemical synthesis, as a substrate in biochemical assays, and as a catalyst in organic reactions. 4-MOMNPA is a versatile compound that has been the subject of numerous scientific studies and has been used in a variety of laboratory experiments.
Scientific Research Applications
4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% has been widely used in a variety of scientific studies and experiments. It has been used as a reagent in organic synthesis, as a substrate in biochemical assays, and as a catalyst in organic reactions. It has also been used in the study of enzyme kinetics, as well as in the study of the structure and function of proteins. In addition, 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% has been used in the study of the pharmacology of drugs and in the development of new drugs.
Mechanism of Action
The mechanism of action of 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% has been shown to inhibit the activity of certain transcription factors, such as nuclear factor kappa B (NF-kB).
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% are not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, as well as to inhibit the activity of certain transcription factors, such as NF-kB. In addition, 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments include its availability, low cost, and ease of use. It is also relatively stable and can be stored for long periods of time. The main limitation of using 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments is that it is not soluble in water, which limits its use in certain types of assays.
Future Directions
The future directions for 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% research include further elucidation of its mechanism of action, its use in the development of new drugs, and its potential applications in the fields of biochemistry and pharmacology. Additionally, further research into the biochemical and physiological effects of 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% could lead to a better understanding of its potential therapeutic uses. Finally, further research into the synthetic methods used to produce 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% could lead to more efficient and cost-effective production methods.
Synthesis Methods
4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% is synthesized by the nitration of 4-methoxyphenylacetic acid in an acid-catalyzed reaction. The reaction is carried out in a mixture of sulfuric acid and nitric acid, and the resulting product is a mixture of 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% and 4-nitrophenylacetic acid. The two products can be separated by column chromatography and the 4-(4-Methoxy-3-methylphenyl)-2-nitrobenzoic acid, 95% can be further purified by recrystallization.
properties
IUPAC Name |
4-(4-methoxy-3-methylphenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5/c1-9-7-10(4-6-14(9)21-2)11-3-5-12(15(17)18)13(8-11)16(19)20/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFESKNOQWODBSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690006 |
Source
|
| Record name | 4'-Methoxy-3'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261894-14-7 |
Source
|
| Record name | 4'-Methoxy-3'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
